Cas no 1702743-73-4 (methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate)

• Product Name: methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate
• CAS No: 1702743-73-4
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 6048672
• PubChem ID: 136709618
• Update Time: 2025-10-31

methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate
• 1702743-73-4
• EN300-1118137
• methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrimidine-3-carboxylate

• Inchi： 1S/C9H14N4O3/c1-16-9(15)7-8-10-4-6(2-3-14)5-13(8)12-11-7/h6,10,14H,2-5H2,1H3
• InChI Key： MHUPXMQKSWQBHV-UHFFFAOYSA-N
• SMILES： OCCC1CNC2=C(C(=O)OC)N=NN2C1

Computed Properties

• Exact Mass: 226.10659032g/mol
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.3Ų

Additional information on methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate

Methyl 6-(2-Hydroxyethyl)-4H,5H,6H,7H-1,2,3-Triazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 1702743-73-4): A Comprehensive Overview

Methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 1702743-73-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this molecule, characterized by the presence of a triazolo[1,5-a]pyrimidine core and a methyl ester group, makes it an intriguing candidate for further investigation.

The chemical structure of methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate consists of a triazolopyrimidine ring system with a 2-hydroxyethyl substituent at the 6-position and a methyl ester group at the 3-position. This arrangement provides the molecule with several key features that contribute to its biological activity and potential therapeutic utility. The hydroxyl group on the ethyl chain can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. The methyl ester group adds lipophilicity to the molecule, potentially improving its cell membrane permeability and bioavailability.

Recent studies have explored the biological activities of methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes or pathways.

In addition to its antiviral properties, methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate has shown promise in cancer research. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines while exhibiting minimal toxicity to normal cells. The selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/Akt/mTOR pathway in breast cancer cells.

The pharmacokinetic properties of methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate have also been investigated. In vitro and in vivo studies have indicated that this compound has favorable absorption and distribution characteristics. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound's lipophilicity contributes to its ability to cross cell membranes efficiently. Furthermore, it has a moderate half-life in plasma and is metabolized primarily by hepatic enzymes.

The safety profile of methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-1,2,3-triazolo[1,5-a]pyrimidine-3-carboxylate is another important aspect that has been evaluated. Toxicity studies in animal models have shown that this compound is well-tolerated at therapeutic doses. No significant adverse effects were observed on major organs or physiological parameters. These findings suggest that it has a favorable safety margin for further clinical development.

In conclusion, methyl 6-(2-hydroxyethyl)-4H,5H,6H,7H-1，2，3-triazolo[1，5-a]pyrimidine-3-carboxylate (CAS No. 1702743-73-4) represents a promising lead compound in the development of novel therapeutics for viral infections and cancer. Its unique chemical structure confers multiple biological activities and favorable pharmacokinetic properties. Ongoing research aims to optimize its efficacy and safety profile for potential clinical applications.